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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013

Essential Safety and Handling Guide for (2S)-2-
(Methylamino)propan-1-OL

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
(2S)-2-(Methylamino)propan-1-OL (CAS No. 40916-73-2). Adherence to these procedures is
essential for ensuring a safe laboratory environment. This substance is known to cause severe
skin burns and eye damage, may cause respiratory irritation, and is a combustible liquid.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (2S)-2-
(Methylamino)propan-1-OL.:
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PPE Category Specific Requirements

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards. A face shield should also be
used.[1][2]

Eye and Face Protection

) Chemical-resistant, impervious gloves must be
Hand Protection )
worn. Inspect gloves prior to use.[2][3]

Wear a lab coat, and for larger quantities or
Body Protection where splashing is possible, use fire/flame

resistant and impervious clothing.[2][3]

Use only in a well-ventilated area, preferably

under a chemical fume hood.[1] If exposure
Respiratory Protection limits are exceeded or irritation is experienced, a

full-face respirator with appropriate cartridges

should be used.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

e Ensure a calibrated eye wash station and safety shower are readily accessible.

» Work in a well-ventilated area, such as a certified chemical fume hood.[1]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4]
o Have a chemical spill kit readily available.

2. Handling the Chemical:

e Avoid all personal contact, including inhalation of vapors or mists.

e Do not breathe dust, fume, gas, mist, vapors, or spray.[5]
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Wash hands thoroughly after handling.[5]

When handling, do not eat, drink, or smoke.[3]

Use non-sparking tools to prevent ignition.[2]

w

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents, acids, and metals.

The recommended storage temperature is typically between 0-8°C.[5]

Quantitative Data

No specific occupational exposure limits (OELs) have been established for (2S)-2-
(Methylamino)propan-1-OL. Therefore, exposure should be minimized to the lowest
achievable level.

Parameter Value

Occupational Exposure Limits Not established.

Disposal Plan

1. Waste Collection:

Collect waste material in a suitable, labeled, and closed container.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.[6]

N

. Disposal Method:

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1]
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This may involve incineration in a licensed facility or burial in a specifically licensed landfill
for chemical waste.

Do not allow the chemical to enter drains or sewer systems.[3]
. Contaminated Packaging:
Contaminated packaging should be treated as hazardous waste.

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning
where permitted.[3]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[3][7]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a
poison center or doctor.[1][3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or poison control center immediately.[3]

Spill Response:

e Minor Spill:

o Alert others in the area.
o Wear appropriate PPE.

o Contain the spill using inert absorbent material (e.g., sand, vermiculite).
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o Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal.[4]

o Clean the spill area with a suitable decontaminant.
e Major Spill:
o Evacuate the area immediately.

o Alert emergency services and your institution's environmental health and safety
department.

o Isolate the area and prevent entry.

o Ensure the area is well-ventilated, if safe to do so.

Workflow for Safe Handling and Disposal
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Workflow for (2S)-2-(Methylamino)propan-1-OL

Preparation
- Assess Risks
- Verify Emergency Equipment
- Gather PPE

Proceed with caution

Handling
- Use Fume Hood
- Wear Full PPE
- Avoid Contact & Inhalation

After use If spill occ%;rs
|
Storage Spill / Emergency
- Tightly Closed Container L o waste - Evacuate (if major)
- Cool, Dry, Ventilated Area - Alert Others
- Away from Incompatibles - Use Spill Kit & PPE

Collect spill debris If exposure occurs

Disposal First Aid
- Collect in Labeled Container - Remove from Exposure

- Follow Regulations - Flush Skin/Eyes
- Use Licensed Waste Service - Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for (2S)-2-(Methylamino)propan-1-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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